Cas no 2418671-37-9 (N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide)

• Product Name: N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide
• CAS No: 2418671-37-9
• MF: C₁₀H₁₃BrClNO₂S
• MW: 326.637719869614
• CID: 5356996
• PubChem ID: 154881227
• Update Time: 2025-05-20

N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Bromothiophen-2-yl)methyl]-2-chloro-N-(3-hydroxypropyl)acetamide
• Z4323315982
• N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide

• Inchi： 1S/C10H13BrClNO2S/c11-9-3-2-8(16-9)7-13(4-1-5-14)10(15)6-12/h2-3,14H,1,4-7H2
• InChI Key： PJIFBPCSQHKYHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(C(CCl)=O)CCCO)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 233
• XLogP3: 2.3
• Topological Polar Surface Area: 68.8

Additional information on N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide

Exploring the Potential of N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide (CAS No. 2418671-37-9)

The compound N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide, identified by the CAS number 2418671-37-9, is a complex organic molecule with a unique structure that has garnered attention in various scientific domains. This compound is characterized by its thiophene ring, bromine substituent, and acetyl group, which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in fields such as drug discovery, material science, and agricultural chemistry.

The chemical structure of this compound is a key factor in its functionality. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties. The bromine substituent at the 5-position of the thiophene ring introduces additional electronic effects, enhancing the molecule's reactivity and selectivity. Furthermore, the acetyl group attached to the nitrogen atom provides a site for further functionalization, making this compound a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient multi-step synthesis routes to produce this molecule with high purity and yield. These methods often involve coupling reactions, oxidation steps, and selective protection/deprotection strategies to ensure the integrity of the functional groups. The optimization of these synthetic pathways has been critical in making this compound accessible for further studies.

In terms of applications, N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide has shown promise in drug discovery efforts. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, making it a potential candidate for therapeutic agents. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anticancer agent.

Beyond pharmacology, this compound has also been explored in material science. Its electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various semiconductor materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure, reactivity patterns, and potential interactions with other molecules. These findings have been instrumental in guiding experimental studies and optimizing its use in practical applications.

In conclusion, N-(5-bromothiophen-2-yl)methyl-2-chloro-N-(3-hydroxypropyl)acetamide (CAS No. 2418671-37-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery, material science, and beyond. As ongoing studies continue to uncover its capabilities, this compound is poised to make meaningful contributions to scientific innovation.